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Compound of Interest

Compound Name: Vat Red 15

Cat. No.: B1585388 Get Quote

Technical Data Sheet: C.I. Pigment Red 194
Audience: Researchers, scientists, and drug development professionals.

This document provides the core chemical identification data for C.I. Pigment Red 194, a

synthetic organic pigment belonging to the perylene class of compounds.

Chemical Identity and Properties
C.I. Pigment Red 194 is known by several synonyms, including Vat Red 15 and C.I. 71100.[1]

It is characterized as a dark red or purple powder.[2] The pigment is notable for its excellent

lightfastness and heat resistance, making it suitable for applications in paints, inks, and

plastics.[1][2] It is the cis isomer of C.I. Pigment Orange 43.[1] Perylene-3,4,9,10-

tetracarboxylic diimide (PTCDI) and its derivatives are well-known as sources for vat dyes and

pigments, exhibiting high resistance to heat, light, and environmental conditions.

The fundamental molecular properties of C.I. Pigment Red 194 are summarized in the table

below.
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Property Value

Molecular Formula C₂₆H₁₂N₄O₂[1][2]

Molecular Weight 412.40 g/mol [1][2]

CAS Registry Number 4216-02-8[1][2]

C.I. Number 71100[2]

Molecular Structure Amino Ketone[2]

Melting Point 490-492°C[1]

Density 1.66 g/cm³[1]

Methodologies for Structural and Molecular Weight
Determination
The molecular formula and weight of organic compounds like C.I. Pigment Red 194 are

determined through standard analytical chemistry protocols. These typically include:

Mass Spectrometry (MS): This technique is used to measure the mass-to-charge ratio of

ions. High-resolution mass spectrometry (HRMS) can provide a highly accurate mass

measurement, which allows for the determination of the elemental composition and thus the

molecular formula.

Elemental Analysis: This method involves combusting a sample of the compound and

quantifying the resulting combustion products (e.g., CO₂, H₂O, N₂) to determine the

percentage of each element in the original compound. This data is then used to derive the

empirical formula, which can be confirmed as the molecular formula using the molecular

weight from mass spectrometry.

Spectroscopic Methods (NMR, IR): Nuclear Magnetic Resonance (NMR) and Infrared (IR)

spectroscopy are used to elucidate the chemical structure of the molecule, confirming the

arrangement of atoms and functional groups consistent with the determined molecular

formula.
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A detailed, step-by-step experimental protocol for these well-established techniques is beyond

the scope of this document and can be found in standard analytical chemistry textbooks and

publications.

Visualization of Chemical Identity
The logical relationship between the pigment's name and its core chemical identifiers is

illustrated in the diagram below.
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Caption: Relationship between Pigment Red 194, its formula, and molecular weight.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. pigment red 194 [chembk.com]

2. Pigment Red 194 [dyestuffintermediates.com]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 4 Tech Support

https://www.benchchem.com/product/b1585388?utm_src=pdf-body-img
https://www.benchchem.com/product/b1585388?utm_src=pdf-custom-synthesis
https://www.chembk.com/en/chem/pigment%20red%20194
http://www.dyestuffintermediates.com/pigment-dye/pigment-red-194.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1585388?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


To cite this document: BenchChem. [Molecular weight and formula of C.I. Pigment Red 194].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1585388#molecular-weight-and-formula-of-c-i-
pigment-red-194]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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